2-[(Dimethylamino)(phenyl)methyl]cyclohexyl 4-(trifluoromethyl)benzoate hydrochloride

• Molecular Formula: C23H27ClF3NO2
• Molecular Weight: 441.9 g/mol
• IUPAC Name: [2-[dimethylamino(phenyl)methyl]cyclohexyl] 4-(trifluoromethyl)benzoate;hydrochloride
• InChI: InChI=1S/C23H26F3NO2.ClH/c1-27(2)21(16-8-4-3-5-9-16)19-10-6-7-11-20(19)29-22(28)17-12-14-18(15-13-17)23(24,25)26;/h3-5,8-9,12-15,19-21H,6-7,10-11H2,1-2H3;1H
• InChI Key: VFJVOUALZFHZDG-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(C1CCCCC1OC(=O)C2=CC=C(C=C2)C(F)(F)F)C3=CC=CC=C3.Cl

Description

2-[(Dimethylamino)(phenyl)methyl]cyclohexyl 4-(trifluoromethyl)benzoate hydrochloride is a useful research compound. Its molecular formula is C23H27ClF3NO2 and its molecular weight is 441.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1.34 g (6.43 mmole) of 4-(trifluoromethyl)benzoyl chloride were dissolved in 4 ml methylene chloride, and 870 mg (8.57 mmole) triethylamine were added at −10° C. (methanol/ice cooling bath). 1.0 g (4.29 mmole) 2-(dimethylaminophenylmethyl)cyclohexanol, dissolved in 2 ml methylene chloride, was then added dropwise, and the mixture was subsequently stirred for 15 hours. For working up, 2 ml potassium hydroxide solution (0.5 N) were added and the organic phase was separated, dried over sodium sulfate, filtered and concentrated on a rotary evaporator (500 to 10 mbar). 1.7 g of crude base were obtained. 877 mg of the hydrochloride of [2-(dimethylaminophenyl-methyl) cyclohexyl]4-trifluoromethylbenzoate (34% of theoretical) with a melting point above 230° C. were obtained from the crude base in accordance with Example 1 (4th stage) using chloro-trimethylsilane/water in 2-butanone.